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Compound of Interest

Compound Name: H-Gly-Gly-pNA HCl

CAS No.: 66493-42-3

Cat. No.: B1449409

Get Quote

Abstract & Scientific Context
H-Gly-Gly-pNA HCl (Glycyl-glycyl-p-nitroanilide hydrochloride) is a chromogenic substrate

used primarily to assess the activity of serine proteases, specifically Dipeptidyl Peptidase II

(DPP-II) and Dipeptidyl Peptidase IV (DPP-IV/CD26).

Upon enzymatic cleavage, the substrate releases p-nitroaniline (pNA), a yellow chromophore

that absorbs strongly at 405 nm.[1] The rate of color formation is directly proportional to

enzyme activity.

Critical Challenge: p-Nitroanilide substrates are prone to spontaneous non-enzymatic

hydrolysis in aqueous solutions, particularly at alkaline pH or elevated temperatures. A poorly

prepared stock solution will result in high background absorbance (yellowing), reduced

dynamic range, and erroneous kinetic constants (

,

). This protocol prioritizes solvent selection and anhydrous handling to maximize stability.
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Physicochemical Profile
Property Specification Notes

Compound Name H-Gly-Gly-pNA HCl
Glycyl-glycyl-p-nitroanilide

hydrochloride

CAS Number 103213-34-9 (Generic) Verify specific lot CAS

Molecular Weight ~288.7 g/mol
Free base ~252.2 + HCl

(36.5). Check CoA.[2]

Solubility Soluble in Water, DMSO, DMF
DMSO recommended for

Stock.

Chromophore p-Nitroaniline (pNA) nm

Extinction Coeff.[3] (

)

pH dependent (Higher at pH >

7.0)

Storage (Solid) -20°C, Desiccated Hygroscopic

Storage (Solution) -20°C or -80°C Protect from light

Critical Considerations (The "Why")
Solvent Selection: DMSO vs. Water
While the HCl salt form renders the compound water-soluble, water is not recommended for

stock solutions intended for long-term storage.

Mechanism: Water promotes nucleophilic attack on the amide bond, leading to slow release

of pNA (autohydrolysis) even at -20°C.

Recommendation: Prepare the primary stock (e.g., 100 mM) in anhydrous DMSO (Dimethyl

Sulfoxide) or DMF. This halts hydrolysis and prevents freeze-thaw precipitation.

The HCl Counter-ion
The presence of HCl stabilizes the amine group but makes the stock solution acidic.
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Impact: When diluting the stock into the assay, ensure your assay buffer has sufficient

capacity (e.g., 50-100 mM Tris or HEPES) to neutralize the trace acid introduced by the

substrate stock.

Protocol: Preparation of 100 mM Stock Solution
Target Concentration: 100 mM Volume: 1.0 mL (Adjustable) Solvent: Anhydrous DMSO (Grade

99.9%)

Step-by-Step Methodology
Equilibration: Remove the vial of H-Gly-Gly-pNA HCl from the freezer (-20°C) and allow it to

warm to room temperature before opening.

Reasoning: Opening a cold vial causes atmospheric moisture condensation, which

degrades the solid powder.

Gravimetric Measurement:

Calculate the required mass:

Weigh ~29 mg of powder into a sterile, amber microcentrifuge tube. Record the exact

mass (e.g., 29.4 mg).

Solvent Addition:

Back-calculate the exact volume of DMSO required for the recorded mass:

Add the calculated volume of DMSO.

Dissolution: Vortex vigorously for 30-60 seconds. The powder should dissolve completely to

form a clear, colorless (or very faint yellow) solution.

Note: If the solution is bright yellow immediately, the substrate has degraded. Discard.

Aliquoting: Dispense into small aliquots (e.g., 50

L) to avoid repeated freeze-thaw cycles.
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Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year). Protect from light.

Experimental Workflow & Mechanism
The following diagrams illustrate the preparation logic and the enzymatic reaction mechanism.

Preparation Workflow
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Dissolve in Anhydrous DMSO
(Target: 100 mM)
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(Must be Colorless)
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Figure 1: Critical workflow for preparing pNA substrate stocks. Note the emphasis on

temperature equilibration and anhydrous solvent.
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Enzymatic Reaction Mechanism
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Figure 2: Reaction scheme. The enzyme cleaves the amide bond, releasing the chromophore

pNA.

Quality Control & Validation
Before running valuable samples, validate the stock solution.

The "Background" Test
Dilute the stock to 1 mM in your Assay Buffer (e.g., 10

L stock + 990

L Buffer).

Measure Absorbance at 405 nm (

) against a buffer blank.

Criteria:

: Pass. Stock is intact.

: Fail. Significant spontaneous hydrolysis has occurred. High background will skew kinetic
sensitivity.

Molarity Verification (Beer-Lambert Law)
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To verify the exact concentration of pNA released (total hydrolysis check), one can perform a

total digest with excess enzyme, but for routine checks, rely on the pNA Standard Curve:

Prepare pure p-Nitroaniline standards (0 - 100

M).

Generate a standard curve:

(where

,

concentration).

Ensure the slope (

) matches the theoretical extinction coefficient (

).

Troubleshooting Guide
Issue Probable Cause Corrective Action

Stock solution is yellow
Hydrolysis due to moisture or

age.

Discard stock. Prepare fresh in

anhydrous DMSO.

Precipitate upon thawing DMSO freezing or saturation.

Warm to 37°C and vortex.

Ensure concentration

100 mM.

Non-linear Kinetics
Substrate depletion or

inhibition.

Ensure [Substrate]

(usually > 1 mM for Gly-Gly).

Low Signal Wrong Enzyme/Substrate pair.

Gly-Gly is a slow substrate for

DPP-IV. Consider Gly-Pro-pNA

for higher specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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